Cas no 2138094-94-5 (2-(3-Fluoro-4-methoxyphenyl)azocane)

• Product Name: 2-(3-Fluoro-4-methoxyphenyl)azocane
• CAS No: 2138094-94-5
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 6313354
• PubChem ID: 165963083
• Update Time: 2025-06-11

2-(3-Fluoro-4-methoxyphenyl)azocane Chemical and Physical Properties

Names and Identifiers

• EN300-1153336
• 2-(3-fluoro-4-methoxyphenyl)azocane
• 2138094-94-5
• 2-(3-Fluoro-4-methoxyphenyl)azocane

• Inchi： 1S/C14H20FNO/c1-17-14-8-7-11(10-12(14)15)13-6-4-2-3-5-9-16-13/h7-8,10,13,16H,2-6,9H2,1H3
• InChI Key： GMPFTNNZLUQRJS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CCCCCCN1)OC

Computed Properties

• Exact Mass: 237.15289242g/mol
• Monoisotopic Mass: 237.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(3-Fluoro-4-methoxyphenyl)azocane

Comprehensive Overview of 2-(3-Fluoro-4-methoxyphenyl)azocane (CAS No. 2138094-94-5): Properties, Applications, and Research Insights

2-(3-Fluoro-4-methoxyphenyl)azocane (CAS No. 2138094-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the azocane family, characterized by an eight-membered nitrogen-containing heterocycle, and is further functionalized with a 3-fluoro-4-methoxyphenyl moiety. This combination of structural elements makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent trends in scientific literature highlight a growing interest in fluorinated aromatic compounds like 2-(3-Fluoro-4-methoxyphenyl)azocane. Researchers are increasingly exploring their potential in modulating biological activity, improving metabolic stability, and enhancing bioavailability. The fluoro and methoxy substituents on the phenyl ring are known to influence electronic properties, making this compound a valuable scaffold for designing novel therapeutics targeting central nervous system (CNS) disorders or inflammatory pathways.

From a synthetic chemistry perspective, the preparation of 2-(3-Fluoro-4-methoxyphenyl)azocane involves multi-step organic transformations, often starting from commercially available 3-fluoro-4-methoxybenzaldehyde. Key steps may include reductive amination, cyclization, or palladium-catalyzed coupling reactions. The compound's CAS No. 2138094-94-5 serves as a unique identifier in chemical databases, facilitating precise tracking of its physicochemical properties, safety data, and research applications across global laboratories.

In the context of current research hotspots, 2-(3-Fluoro-4-methoxyphenyl)azocane aligns with several emerging themes: fluorine in drug design, saturated nitrogen heterocycles, and bioisosteric replacement strategies. The pharmaceutical industry's focus on GPCR-targeted therapies and allosteric modulators has created renewed interest in such structurally diverse compounds. Computational studies suggest that the azocane core may offer improved conformational flexibility compared to smaller rings, potentially enabling better target engagement.

Analytical characterization of CAS No. 2138094-94-5 typically involves advanced techniques like NMR spectroscopy (notably ¹⁹F NMR for the fluorine atom), high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reliable research outcomes. The logP and pKa values of this molecule are particularly relevant for medicinal chemists optimizing blood-brain barrier permeability or oral bioavailability in lead compounds.

Beyond pharmaceuticals, 2-(3-Fluoro-4-methoxyphenyl)azocane may find applications in advanced material science. Its aromatic and heterocyclic components could contribute to the development of organic semiconductors or liquid crystal materials, where fluorine substitution often enhances thermal stability and electronic properties. However, most published research currently focuses on its biological potential rather than material applications.

From an SEO perspective, frequently searched terms related to this compound include: "azocane derivatives synthesis", "fluoro-methoxy phenyl compounds", "nitrogen heterocycles drug discovery", and "CAS 2138094-94-5 supplier". These reflect the diverse interests of chemists, pharmacologists, and procurement specialists interacting with this chemical entity. The compound's structural complexity also makes it a subject of queries about "conformational analysis of medium-sized rings" and "fluorine effects on aromatic systems".

In summary, 2-(3-Fluoro-4-methoxyphenyl)azocane (CAS No. 2138094-94-5) represents an intriguing case study in modern heterocyclic chemistry. Its balanced lipophilicity, structural novelty, and potential for structure-activity relationship (SAR) exploration position it as a compound of continuing scientific interest. As research into privileged scaffolds and fluorinated building blocks advances, this molecule will likely remain relevant across multiple disciplines of chemical research and development.